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molecular formula C8H9Br2NO B3425596 2-Bromo-1-(4-methyl-pyridin-3-yl)-ethanone Hydrobromide CAS No. 435273-53-3

2-Bromo-1-(4-methyl-pyridin-3-yl)-ethanone Hydrobromide

Cat. No. B3425596
CAS RN: 435273-53-3
M. Wt: 294.97 g/mol
InChI Key: OVQVUSADZFZNNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09321790B2

Procedure details

300 mg (2.22 mmol) of 1-(4-methylpyrid-3-yl)ethanone are dissolved in 20 mL of glacial acetic acid. 730 μl (4.44 mmol) of hydrobromic acid and 126 μl (2.44 mmol) of bromine are added to the medium. The reaction mixture is placed under magnetic stirring at room temperature for 2 hours. Ethyl ether is added to the solution until a precipitate appears. The precipitate corresponding to 2-bromo-1-(4-methylpyrid-3-yl)ethanone hydrobromide is filtered off, washed with ethyl ether and dried. The 550 mg of product obtained have the following characteristics:
Name
1-(4-methylpyrid-3-yl)ethanone
Quantity
300 mg
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
20 mL
Type
solvent
Reaction Step One
Name
hydrobromic acid
Quantity
730 μL
Type
reactant
Reaction Step Two
Name
bromine
Quantity
126 μL
Type
reactant
Reaction Step Two
Name
Ethyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][C:3]=1[C:8](=[O:10])[CH3:9].[BrH:11].BrBr.C(OCC)C>C(O)(=O)C>[BrH:11].[Br:11][CH2:9][C:8]([C:3]1[CH:4]=[N:5][CH:6]=[CH:7][C:2]=1[CH3:1])=[O:10] |f:5.6|

Inputs

Step One
Name
1-(4-methylpyrid-3-yl)ethanone
Quantity
300 mg
Type
reactant
Smiles
CC1=C(C=NC=C1)C(C)=O
Name
acetic acid
Quantity
20 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
hydrobromic acid
Quantity
730 μL
Type
reactant
Smiles
Br
Name
bromine
Quantity
126 μL
Type
reactant
Smiles
BrBr
Step Three
Name
Ethyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
under magnetic stirring at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The precipitate corresponding to 2-bromo-1-(4-methylpyrid-3-yl)ethanone hydrobromide is filtered off
WASH
Type
WASH
Details
washed with ethyl ether
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 2 h
Name
product
Type
product
Smiles
Br.BrCC(=O)C=1C=NC=CC1C
Measurements
Type Value Analysis
AMOUNT: MASS 550 mg
YIELD: CALCULATEDPERCENTYIELD 84%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.